![molecular formula C18H23FN4O2 B7345771 1-(4-fluoro-2-propoxyphenyl)-3-[(1R,2S)-2-imidazol-1-ylcyclopentyl]urea](/img/structure/B7345771.png)
1-(4-fluoro-2-propoxyphenyl)-3-[(1R,2S)-2-imidazol-1-ylcyclopentyl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluoro-2-propoxyphenyl)-3-[(1R,2S)-2-imidazol-1-ylcyclopentyl]urea is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as TAK-659, and it has been found to have a wide range of applications in various fields of research.
Mechanism of Action
The mechanism of action of TAK-659 involves its ability to inhibit several enzymes and signaling pathways that are involved in the development and progression of various diseases. TAK-659 has been found to inhibit the activity of Bruton's tyrosine kinase (BTK), which is a key enzyme involved in the development and progression of B-cell malignancies. TAK-659 has also been found to inhibit the activity of spleen tyrosine kinase (SYK), which is involved in the development and progression of various autoimmune disorders and inflammatory diseases.
Biochemical and Physiological Effects:
TAK-659 has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of several enzymes and signaling pathways that are involved in the development and progression of various diseases. TAK-659 has also been found to have anti-inflammatory properties, which may contribute to its potential use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
TAK-659 has several advantages for use in lab experiments. It is a potent inhibitor of several enzymes and signaling pathways, which makes it a valuable tool for studying the role of these pathways in various diseases. TAK-659 also has good solubility and stability, which makes it easy to work with in lab experiments.
One limitation of TAK-659 is that it has not yet been extensively studied in vivo, which limits its potential use in preclinical studies. Additionally, TAK-659 may have off-target effects on other enzymes and signaling pathways, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of TAK-659. One area of interest is the potential use of TAK-659 in combination with other drugs for the treatment of various diseases. TAK-659 has been found to have synergistic effects with other drugs in preclinical studies, which suggests that it may be a valuable component of combination therapies.
Another area of interest is the further characterization of the biochemical and physiological effects of TAK-659. This may involve studying the effects of TAK-659 on other enzymes and signaling pathways, as well as its potential use in the treatment of other diseases.
Conclusion:
In conclusion, 1-(4-fluoro-2-propoxyphenyl)-3-[(1R,2S)-2-imidazol-1-ylcyclopentyl]urea (TAK-659) is a valuable tool for scientific research. It has been found to have potent inhibitory effects on several enzymes and signaling pathways that are involved in the development and progression of various diseases. TAK-659 has several advantages for use in lab experiments, but it also has limitations that need to be addressed in future studies. Overall, TAK-659 has the potential to contribute significantly to our understanding of the mechanisms underlying various diseases and to the development of new therapies for these diseases.
Synthesis Methods
The synthesis of TAK-659 involves a multi-step process that begins with the reaction of 4-fluoro-2-propoxyaniline with 1,2,3,4-tetrahydroisoquinoline to form an intermediate. This intermediate is then reacted with 1,2-dibromoethane to form the final product, TAK-659.
Scientific Research Applications
TAK-659 has been found to have a wide range of applications in scientific research. It has been studied for its potential use in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. TAK-659 has been found to have potent inhibitory effects on several enzymes and signaling pathways that are involved in the development and progression of these diseases.
properties
IUPAC Name |
1-(4-fluoro-2-propoxyphenyl)-3-[(1R,2S)-2-imidazol-1-ylcyclopentyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN4O2/c1-2-10-25-17-11-13(19)6-7-15(17)22-18(24)21-14-4-3-5-16(14)23-9-8-20-12-23/h6-9,11-12,14,16H,2-5,10H2,1H3,(H2,21,22,24)/t14-,16+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOWCLSIZWIDQET-ZBFHGGJFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=CC(=C1)F)NC(=O)NC2CCCC2N3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=C(C=CC(=C1)F)NC(=O)N[C@@H]2CCC[C@@H]2N3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.